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Compound of Interest

Compound Name: Bromotriphenylmethane

Cat. No.: B147582

For immediate release

This document provides essential safety and logistical information for the proper disposal of
bromotriphenylmethane (also known as triphenylmethyl bromide or trityl bromide). The
following procedures are designed to ensure the safety of laboratory personnel and compliance
with environmental regulations. Bromotriphenylmethane is a corrosive solid and a
halogenated organic compound, requiring disposal as hazardous waste.

Summary of Hazards and Disposal Data

Proper handling and disposal of bromotriphenylmethane are dictated by its chemical
properties and associated hazards. The following table summarizes key data for safe
management.
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Parameter Value Citation

UN Number UN1759 or UN3261 [1112]

Corrosive solid, acidic, organic,

Proper Shipping Name n.o.s. (Triphenylmethyl [1][2]
bromide)

Hazard Class 8 (Corrosive) [11[2]

Packing Group Il [1112]

H314: Causes severe skin
GHS Hazard Statements [3]
burns and eye damage

) ) Strong oxidizing agents,
Incompatible Materials _ [4]
bases, alcohols, amines.

Carbon monoxide (CO),
Carbon dioxide (C0O2), [4]
Hydrogen halides (e.g., HBr).

Hazardous Decomposition

Products

Experimental Protocol: Standard Disposal
Procedure

Chemical neutralization of bromotriphenylmethane in a laboratory setting is not a standard
recommended procedure. The primary and approved method of disposal is to treat it as a
hazardous waste. The following step-by-step protocol outlines the standard procedure for the
disposal of bromotriphenylmethane.

Materials:

o Personal Protective Equipment (PPE): safety goggles, face shield, chemical-resistant gloves
(e.g., nitrile), lab coat.

» Designated, leak-proof, and sealable hazardous waste container for halogenated organic
solids.

e Hazardous waste labels.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://chem.libretexts.org/Courses/Triton_College/Elementary_Organic_Chemistry_(Lab_Manual)/02%3A_Lab_2_-_Properties_and_Reactions_of_Hydrocarbons
https://www.tcichemicals.com/BE/en/sds/T0512_EU_6N.pdf
https://chem.libretexts.org/Courses/Triton_College/Elementary_Organic_Chemistry_(Lab_Manual)/02%3A_Lab_2_-_Properties_and_Reactions_of_Hydrocarbons
https://www.tcichemicals.com/BE/en/sds/T0512_EU_6N.pdf
https://chem.libretexts.org/Courses/Triton_College/Elementary_Organic_Chemistry_(Lab_Manual)/02%3A_Lab_2_-_Properties_and_Reactions_of_Hydrocarbons
https://www.tcichemicals.com/BE/en/sds/T0512_EU_6N.pdf
https://chem.libretexts.org/Courses/Triton_College/Elementary_Organic_Chemistry_(Lab_Manual)/02%3A_Lab_2_-_Properties_and_Reactions_of_Hydrocarbons
https://www.tcichemicals.com/BE/en/sds/T0512_EU_6N.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Bromotriphenylmethane
https://www.fishersci.com/store/msds?partNumber=AC140392500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC140392500&countryCode=US&language=en
https://www.benchchem.com/product/b147582?utm_src=pdf-body
https://www.benchchem.com/product/b147582?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

¢ Chemical fume hood.
Procedure:

o Personnel Protection: Before handling bromotriphenylmethane, ensure all required PPE is
worn. All handling of the solid and its waste should be conducted within a certified chemical
fume hood to avoid inhalation of dust.[5]

o Waste Segregation: Bromotriphenylmethane waste must be segregated as halogenated
organic waste. Do not mix with non-halogenated organic waste, as this can complicate and
increase the cost of disposal.

o Container Preparation:
o Obtain a designated hazardous waste container that is compatible with corrosive solids.
o The container must be clean, dry, and in good condition.
o Affix a hazardous waste label to the container before adding any waste.

» Waste Collection:

o Carefully transfer solid bromotriphenylmethane waste into the designated container
using a clean scoopula or funnel. Avoid generating dust.

o If disposing of contaminated materials (e.g., gloves, weighing paper), place them in the
same container.

o For spills, use an inert absorbent material, sweep up, and place in the designated waste
container.[4]

o Container Sealing and Storage:
o Securely seal the container lid.

o Wipe the exterior of the container to remove any contamination.
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o Store the sealed container in a designated satellite accumulation area that is cool, dry, and
well-ventilated. The storage area should be away from incompatible materials.[4]

e Disposal Request:

o Once the container is full or ready for pickup, follow your institution's procedures for
hazardous waste disposal. This typically involves submitting a request to the
Environmental Health and Safety (EHS) office.

o Ensure the hazardous waste label is completely and accurately filled out with the chemical
name ("Bromotriphenylmethane" or "Triphenylmethyl bromide™) and concentration.

Logical Workflow for Bromotriphenylmethane
Disposal

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of bromotriphenylmethane.
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Click to download full resolution via product page

Caption: Workflow for the proper disposal of bromotriphenylmethane.

Disclaimer: The information provided is for guidance purposes only. Always consult your
institution's specific safety and disposal protocols and the Safety Data Sheet (SDS) for
bromotriphenylmethane before handling and disposal. All waste disposal must comply with
local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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